Cas no 2097910-56-8 (3,4-difluoro-N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]benzamide)

• Product Name: 3,4-difluoro-N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]benzamide
• CAS No: 2097910-56-8
• MF: C₁₇H₁₃F₂NO₂S
• MW: 333.352430105209
• CID: 5474850
• PubChem ID: 126852106
• Update Time: 2025-06-11

3,4-difluoro-N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]benzamide Chemical and Physical Properties

Names and Identifiers

• AKOS040696592
• 3,4-difluoro-N-[2-(furan-2-yl)-2-thiophen-3-ylethyl]benzamide
• 2097910-56-8
• F6192-1062
• 3,4-difluoro-N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]benzamide

• Inchi： 1S/C17H13F2NO2S/c18-14-4-3-11(8-15(14)19)17(21)20-9-13(12-5-7-23-10-12)16-2-1-6-22-16/h1-8,10,13H,9H2,(H,20,21)
• InChI Key： MYTPZJMPZNSURV-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(C1=CC=CO1)CNC(C1C=CC(=C(C=1)F)F)=O

Computed Properties

• Exact Mass: 333.06350616g/mol
• Monoisotopic Mass: 333.06350616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 70.5Ų

Additional information on 3,4-difluoro-N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]benzamide

Comprehensive Overview of 3,4-difluoro-N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]benzamide (CAS No. 2097910-56-8)

The compound 3,4-difluoro-N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]benzamide (CAS No. 2097910-56-8) is a structurally unique benzamide derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular architecture, featuring a difluorobenzamide core linked to furan and thiophene heterocycles, offers versatile applications in drug discovery and material science. Researchers are particularly interested in its potential as a scaffold for designing novel bioactive molecules, given the pharmacological relevance of fluorinated compounds and heterocyclic systems.

In recent years, the demand for fluorinated organic compounds has surged due to their enhanced metabolic stability and bioavailability. The presence of 3,4-difluorophenyl in this molecule aligns with the growing trend of incorporating fluorine atoms into drug candidates to improve their pharmacokinetic properties. Additionally, the furan-thiophene hybrid moiety contributes to its electronic and steric diversity, making it a valuable intermediate for synthesizing targeted therapies. This compound’s CAS number 2097910-56-8 is frequently searched in chemical databases, reflecting its industrial and academic relevance.

From a synthetic chemistry perspective, 3,4-difluoro-N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]benzamide exemplifies the convergence of medicinal chemistry and organofluorine chemistry. Its design leverages the bioisosteric principles, where thiophene and furan rings mimic phenyl groups while offering distinct electronic profiles. Such strategies are pivotal in addressing challenges like drug resistance and off-target effects, topics highly debated in contemporary pharmaceutical R&D forums. The compound’s molecular weight and logP values further underscore its drug-likeness, meeting criteria like Lipinski’s Rule of Five.

Beyond therapeutics, this compound’s heterocyclic framework has implications in material science, particularly in developing organic semiconductors and conductive polymers. The thiophene-furan combination is known for its electron-rich character, which is exploited in designing optoelectronic materials. As sustainability gains traction, researchers are also exploring greener synthetic routes for such derivatives, aligning with the principles of green chemistry.

Analytical characterization of CAS 2097910-56-8 typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm its structural integrity and purity, critical for regulatory compliance in industrial applications. The compound’s solubility and stability profiles are also extensively studied, as they dictate formulation strategies in drug development.

In summary, 3,4-difluoro-N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]benzamide represents a multifaceted chemical entity with broad utility. Its intersection with drug design, material innovation, and sustainable synthesis positions it as a compound of enduring scientific interest. As the search for next-generation therapeutics and smart materials intensifies, this molecule is poised to remain a focal point in interdisciplinary research.